Cas no 6345-85-3 (1-Heptanol, 2-pentyl-)

• Product Name: 1-Heptanol, 2-pentyl-
• CAS No: 6345-85-3
• MF: C₁₂H₂₆O
• MW: 186.334244251251
• CID: 511413
• PubChem ID: 239008
• Update Time: 2025-04-19

1-Heptanol, 2-pentyl- Chemical and Physical Properties

Names and Identifiers

• 1-Heptanol, 2-pentyl-
• 2-pentylheptan-1-ol

• Inchi： 1S/C12H26O/c1-3-5-7-9-12(11-13)10-8-6-4-2/h12-13H,3-11H2,1-2H3
• InChI Key： NYVWQUGCZOIWAC-UHFFFAOYSA-N
• SMILES： OCC(CCCCC)CCCCC

Computed Properties

• Exact Mass: 186.19848
• Monoisotopic Mass: 186.198
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 9
• Complexity: 81.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 20.2Ų

Experimental Properties

• Density: 0.829
• Boiling Point: 245.5°C at 760 mmHg
• Flash Point: 100.1°C
• Refractive Index: 1.439
• PSA: 20.23
• LogP: 3.75550

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty alcohols